Cas no 1354705-37-5 ((4-Iodo-5-methyl-pyrazol-1-yl)-acetic acid ethyl ester)

• Product Name: (4-Iodo-5-methyl-pyrazol-1-yl)-acetic acid ethyl ester
• CAS No: 1354705-37-5
• MF: C₈H₁₁IN₂O₂
• MW: 294.089614152908
• CID: 5179176
• Update Time: 2026-03-05

(4-Iodo-5-methyl-pyrazol-1-yl)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (4-Iodo-5-methyl-pyrazol-1-yl)-acetic acid ethyl ester
• 1H-Pyrazole-1-acetic acid, 4-iodo-5-methyl-, ethyl ester
• ethyl (4-iodo-5-methyl-1H-pyrazol-1-yl)acetate

• Inchi： 1S/C8H11IN2O2/c1-3-13-8(12)5-11-6(2)7(9)4-10-11/h4H,3,5H2,1-2H3
• InChI Key： OEJDQBBBVDEIKI-UHFFFAOYSA-N
• SMILES： N1(CC(OCC)=O)C(C)=C(I)C=N1

Additional information on (4-Iodo-5-methyl-pyrazol-1-yl)-acetic acid ethyl ester

Comprehensive Introduction to (4-Iodo-5-methyl-pyrazol-1-yl)-acetic acid ethyl ester (CAS No. 1354705-37-5)

(4-Iodo-5-methyl-pyrazol-1-yl)-acetic acid ethyl ester, with the CAS number 1354705-37-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyrazole core substituted with an iodo and methyl group, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural properties make it valuable for designing novel drug candidates and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The growing demand for heterocyclic compounds like (4-Iodo-5-methyl-pyrazol-1-yl)-acetic acid ethyl ester reflects the industry's focus on high-efficiency synthesis and green chemistry. Researchers frequently search for "pyrazole derivatives applications" or "iodo-substituted ester synthesis," highlighting its relevance in medicinal chemistry. The compound’s CAS 1354705-37-5 is often queried in databases such as SciFinder and PubChem, underscoring its importance in academic and industrial settings.

From a synthetic perspective, (4-Iodo-5-methyl-pyrazol-1-yl)-acetic acid ethyl ester serves as a versatile building block for cross-coupling reactions, particularly in palladium-catalyzed processes. This aligns with the broader interest in "C-H activation" and "catalyst optimization"—topics dominating recent organic chemistry literature. Its ethyl ester moiety enhances solubility, facilitating reactions in diverse solvents, a feature critical for high-throughput screening in drug discovery.

In the context of AI-driven drug discovery, compounds like CAS 1354705-37-5 are increasingly analyzed via machine learning models to predict their ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Searches for "computational chemistry in pyrazole design" or "bioisosteres for lead optimization" often reference such structures, demonstrating their role in rational drug design.

Environmental considerations also drive interest in (4-Iodo-5-methyl-pyrazol-1-yl)-acetic acid ethyl ester. With regulations emphasizing reduced halogen waste, its efficient iodine incorporation methods are scrutinized. Laboratories frequently explore "iodo-recycling in synthesis" or "eco-friendly pyrazole derivatives," reflecting the compound’s alignment with green chemistry principles.

In summary, 1354705-37-5 represents a critical tool for modern chemists, bridging pharmaceutical innovation and sustainable practices. Its multifaceted applications—from catalysis to bioactive molecule design—ensure its prominence in both academic publications and industrial patent filings, making it a staple in advanced chemical research.